Cas no 1368169-56-5 (2-(4-methylphenyl)pyrrolidin-3-ol)

2-(4-Methylphenyl)pyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a hydroxyl group at the 3-position and a 4-methylphenyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its pyrrolidine scaffold offers structural rigidity, while the hydroxyl group provides a handle for further functionalization, enabling selective modifications. The 4-methylphenyl moiety enhances lipophilicity, potentially improving membrane permeability in drug design. The stereochemistry of the molecule may also influence its binding affinity in chiral environments, making it valuable for asymmetric synthesis and medicinal chemistry applications. Proper handling and storage under inert conditions are recommended to preserve its stability.
2-(4-methylphenyl)pyrrolidin-3-ol structure
1368169-56-5 structure
Product Name:2-(4-methylphenyl)pyrrolidin-3-ol
CAS No:1368169-56-5
MF:C11H15NO
MW:177.242902994156
MDL:MFCD22065975
CID:5150122
PubChem ID:82410362
Update Time:2025-05-23

2-(4-methylphenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinol, 2-(4-methylphenyl)-
    • 2-(4-methylphenyl)pyrrolidin-3-ol
    • MDL: MFCD22065975
    • Inchi: 1S/C11H15NO/c1-8-2-4-9(5-3-8)11-10(13)6-7-12-11/h2-5,10-13H,6-7H2,1H3
    • InChI Key: CFSBMQRIRVAQCC-UHFFFAOYSA-N
    • SMILES: N1CCC(O)C1C1=CC=C(C)C=C1

2-(4-methylphenyl)pyrrolidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-338251-0.05g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
0.05g
$1261.0 2023-09-03
Enamine
EN300-338251-0.1g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
0.1g
$1320.0 2023-09-03
Enamine
EN300-338251-0.25g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
0.25g
$1381.0 2023-09-03
Enamine
EN300-338251-0.5g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
0.5g
$1440.0 2023-09-03
Enamine
EN300-338251-1.0g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
1g
$0.0 2023-06-07
Enamine
EN300-338251-2.5g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
2.5g
$2940.0 2023-09-03
Enamine
EN300-338251-5.0g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
5.0g
$4349.0 2023-02-23
Enamine
EN300-338251-10.0g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
10.0g
$6450.0 2023-02-23
Enamine
EN300-338251-1g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
1g
$1500.0 2023-09-03
Enamine
EN300-338251-5g
2-(4-methylphenyl)pyrrolidin-3-ol
1368169-56-5
5g
$4349.0 2023-09-03

Additional information on 2-(4-methylphenyl)pyrrolidin-3-ol

Research Briefing on 2-(4-methylphenyl)pyrrolidin-3-ol (CAS: 1368169-56-5) in Chemical Biology and Pharmaceutical Applications

2-(4-methylphenyl)pyrrolidin-3-ol (CAS: 1368169-56-5) is a structurally unique pyrrolidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its 4-methylphenyl substitution at the 2-position and a hydroxyl group at the 3-position of the pyrrolidine ring, exhibits promising pharmacological properties. Recent studies have focused on its potential as a scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity to sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer therapy. The research team synthesized a series of analogs and found that 2-(4-methylphenyl)pyrrolidin-3-ol demonstrated moderate selectivity for sigma-1 receptors (Ki = 89 nM) with negligible activity at sigma-2 receptors. Molecular docking studies revealed that the hydroxyl group forms critical hydrogen bonds with Glu172 and Asp126 residues in the sigma-1 receptor binding pocket.

In parallel research, the compound's potential as an anti-inflammatory agent was explored in a 2024 ACS Chemical Biology publication. The study demonstrated that 2-(4-methylphenyl)pyrrolidin-3-ol inhibits NF-κB activation in macrophage cells (IC50 = 3.2 μM) through modulation of IκB kinase (IKK) phosphorylation. Structure-activity relationship (SAR) analysis indicated that both the aromatic methyl group and the pyrrolidine hydroxyl are essential for this activity, as removal of either moiety resulted in >10-fold reduction in potency.

Metabolic stability studies of 1368169-56-5 have shown promising results in human liver microsome assays, with a half-life of 42 minutes and moderate plasma protein binding (78%). These pharmacokinetic properties, combined with good blood-brain barrier permeability (Papp = 8.7 × 10^-6 cm/s in MDCK-MDR1 assays), position this compound as a valuable lead for CNS drug development. Current optimization efforts focus on improving metabolic stability while maintaining the favorable receptor interaction profile.

The synthetic accessibility of 2-(4-methylphenyl)pyrrolidin-3-ol has been improved through recent methodological advances. A 2023 Organic Process Research & Development report described a scalable asymmetric synthesis route with 92% ee using a proline-derived organocatalyst. This development is particularly significant for potential large-scale production, as previous routes relied on resolution techniques with maximum yields of 35%.

Emerging applications in radiopharmaceutical chemistry have also been reported. A Nature Communications study (2024) demonstrated that carbon-11 labeled 2-(4-methylphenyl)pyrrolidin-3-ol shows promising characteristics as a PET tracer for sigma-1 receptor imaging, with brain uptake reaching 3.5% ID/g at 30 minutes post-injection in primate models. The tracer exhibited specific binding that could be displaced by known sigma-1 ligands, suggesting potential utility in neurodegenerative disease diagnostics.

Ongoing research directions include exploration of the compound's potential in pain management, with preliminary data showing efficacy in rodent models of neuropathic pain at doses of 10-30 mg/kg (p.o.). The mechanism appears to involve both sigma-1 receptor modulation and inhibition of microglial activation, representing a potentially novel multimodal approach to pain therapy. Further clinical translation of these findings will require comprehensive toxicological evaluation and formulation optimization.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent